N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-[[5-(3,4-dimethoxyphenyl)-1,2-oxazol-3-yl]methyl]-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C20H19FN2O5/c1-25-17-8-3-13(9-19(17)26-2)18-10-15(23-28-18)11-22-20(24)12-27-16-6-4-14(21)5-7-16/h3-10H,11-12H2,1-2H3,(H,22,24)
• InChI Key: OVXGDGYHGSJTJT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC(=NO2)CNC(=O)COC3=CC=C(C=C3)F)OC
• Molecular Formula: C20H19FN2O5
• Molecular Weight: 386.4 g/mol

Description

N-((5-(3,4-dimethoxyphenyl)isoxazol-3-yl)methyl)-2-(4-fluorophenoxy)acetamide, also known as Compound A, is a novel chemical compound that has been extensively researched for its potential applications in various scientific fields.

Scientific Research Applications

Synthesis and Characterization

Research in the area of synthesis and characterization of similar compounds has led to the development of novel potential antipsychotic agents and anti-inflammatory compounds. For example, a study on the synthesis and pharmacological evaluation of a series of 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols described compounds that, like known antipsychotics, reduced spontaneous locomotion in mice without binding to D2 dopamine receptors, suggesting potential antipsychotic applications without the typical side effects associated with dopamine receptor interaction (Wise et al., 1987).

Potential Applications

The binding characteristics of novel ligands like [3H]DAA1106, a potent and selective ligand for peripheral benzodiazepine receptors, indicate the utility of these compounds in elucidating the physiological relevance of events mediated through peripheral benzodiazepine receptors, potentially offering insights into their therapeutic applications (Chaki et al., 1999).

Another study on the synthesis of novel N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides highlighted their significant anti-inflammatory activity, underscoring the therapeutic potential of these compounds in treating inflammation-related disorders (Sunder & Maleraju, 2013).

Spectroscopic and Quantum Mechanical Studies

Research involving spectroscopic and quantum mechanical studies of bioactive benzothiazolinone acetamide analogs has demonstrated their potential in light harvesting efficiency and as photosensitizers in dye-sensitized solar cells (DSSCs), suggesting applications beyond pharmacology to include renewable energy technologies (Mary et al., 2020).